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Compound of Interest

Compound Name:
n-Methyl-4-(propan-2-

yl)benzamide

CAS No.: 6314-87-0

Cat. No.: B15489958

Get Quote

CAS Number: 6314-87-0 Chemical Formula: C₁₁H₁₅NO Synonyms:N-Methyl-4-

isopropylbenzamide; 4-Isopropyl-N-methylbenzamide[1][2][3]

Executive Summary & Operational Directive
Core Directive:N-Methyl-4-(propan-2-yl)benzamide is a substituted benzamide intermediate.

[1][2][3] Under no circumstances should this compound be discharged into municipal

wastewater systems or environmental waterways.[3] The only validated disposal method is

high-temperature incineration via a licensed hazardous waste management facility.[1][3]

Immediate Action Required:

Classification: Treat as Hazardous Waste (RCRA Non-Specific or Characteristic depending

on solvent context).[3][4]

Segregation: Isolate from strong oxidizers and strong acids.[3]

Disposal Path: Thermal destruction (Incineration) with NOx scrubbing.[3]
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Hazard Identification & Risk Assessment
As a Senior Application Scientist, I must emphasize that while specific toxicological data for this

exact CAS (6314-87-0) may be limited in public repositories, the structural class (N-substituted

benzamides) dictates the safety profile.[1][2][3] We apply the Precautionary Principle.

Hazard Category
Classification
(Predicted/Class-
Based)

Signal Word Hazard Statements

Acute Toxicity Category 4 (Oral) Warning
Harmful if swallowed.

[1][2][3]

Skin Corrosion Category 2 Warning
Causes skin irritation.

[3]

Eye Damage Category 2A Warning
Causes serious eye

irritation.[3]

STOT - SE Category 3 Warning
May cause respiratory

irritation.[1][2][3]

Aquatic Toxicity Category 2 (Chronic) None

Toxic to aquatic life

with long-lasting

effects.[1][2][3]

Scientific Rationale: The amide bond is stable but can hydrolyze under extreme pH, releasing

N-methylamine (toxic/flammable) and 4-isopropylbenzoic acid.[1][2][3] The isopropyl group

adds lipophilicity, increasing potential for bioaccumulation relative to simple benzamides.[5]

Waste Segregation & Handling Protocols
Proper segregation is the primary defense against unexpected exothermic events in the waste

stream.

A. Compatibility Matrix
INCOMPATIBLE: Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides) – Risk of violent

oxidation.[3][5]
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INCOMPATIBLE: Strong Acids/Bases – Risk of hydrolysis and heat generation.[3]

COMPATIBLE: General organic combustible waste (non-halogenated solvents, solid organic

debris).[3][5]

B. Waste Stream Decision Logic (DOT Diagram)

Waste Material:
N-Methyl-4-(propan-2-yl)benzamide

Physical State?

Solid / Crystalline Dissolved in Solvent

Solid Hazardous Waste
(Fiber Drum / Poly Container) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, Acetone)

Halogenated Liquid Waste
(Safety Can / Carboy)

Organic Liquid Waste
(Safety Can / Carboy)

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Figure 1. Waste segregation logic flow ensuring compliance with solvent stream

requirements.

Detailed Disposal Procedures
Scenario A: Laboratory Scale (Solid Waste < 1 kg)

Collection: Place the solid substance into a wide-mouth high-density polyethylene (HDPE)

jar.

Labeling: Affix a hazardous waste label.

Constituents: "N-Methyl-4-(propan-2-yl)benzamide, Solid."[1][2][3]

Hazards: Irritant, Toxic.[3][5]

Secondary Containment: Place the HDPE jar into a secondary clear plastic bag (4 mil

thickness) and seal.

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Scenario B: Process Scale / Liquid Waste (Solutions)
Solvent Identification: Determine if the carrier solvent is halogenated (e.g., Dichloromethane)

or non-halogenated (e.g., Methanol).[5]

Container Selection: Use UN-rated solvent safety cans (UN 1A1 or 3H1).

Note: Ensure the container material is compatible with the solvent (e.g., do not use certain

plastics with acetone).[5]

Transfer: Funnel liquid waste into the container, leaving 10% headspace for thermal

expansion.

Labeling: List all components.

Example: "95% Methanol, 5% N-Methyl-4-(propan-2-yl)benzamide."[1][2][3]
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Disposal: Transfer to the facility's central hazardous waste storage for vendor pickup (e.g.,

Veolia, Clean Harbors).[5]

Scenario C: Empty Containers
Triple Rinse: Triple rinse the empty container with a compatible solvent (e.g., Ethanol).[5]

Rinsate Disposal: Treat the rinsate as Scenario B (Liquid Hazardous Waste).[3]

Container Defacing: Deface the label and mark as "Empty." Dispose of the container as

general lab trash only if triple-rinsed and dry; otherwise, treat as solid hazardous waste.[2][3]

[5]

Emergency Spill Response Workflow
In the event of a spill during disposal staging, follow this self-validating containment protocol.

Spill Detected Assess Volume & State
(Solid vs Liquid)

Don PPE:
Nitrile Gloves, Lab Coat,

Goggles, N95 Mask

Solid Spill

Liquid Spill

Gently Sweep/Scoop
(Avoid Dust Generation)

Apply Inert Absorbent
(Vermiculite/Sand)

Place in Hazardous
Waste Bag

Clean Surface with
Soap & Water Report to EHS

Click to download full resolution via product page

Caption: Figure 2. Operational workflow for spill containment and cleanup.

Regulatory Compliance & Transport
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Regulation Requirement Action Item

RCRA (USA)

Hazardous Waste

Determination (40 CFR 262.[1]

[2][3]11)

Classify as ignitable (D001) if

in flammable solvent, or toxic if

testing dictates.[3][5] Default to

Non-Specific Organic Waste.

DOT (USA) Shipping Description

UN3077, Environmentally

hazardous substance, solid,

n.o.s.[3][5] (N-Methyl-4-

(propan-2-yl)benzamide), 9, III.

[1][2][3]

REACH (EU) SVHC Screening

Check current ECHA lists;

generally not listed as SVHC

but requires standard chemical

hygiene.[3]

Expert Insight: When shipping for disposal, always use the "n.o.s." (not otherwise specified)

designation if the specific chemical name is not in the DOT registry, appending the technical

name in parentheses. This ensures emergency responders know the exact hazard.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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